Cas no 100591-76-2 (2(5H)-Furanone, 5-heptyl-)

2(5H)-Furanone, 5-heptyl- structure
2(5H)-Furanone, 5-heptyl- structure
Product Name:2(5H)-Furanone, 5-heptyl-
CAS No:100591-76-2
MF:C11H18O2
MW:182.259423732758
CID:1125931
PubChem ID:11041360
Update Time:2025-04-20

2(5H)-Furanone, 5-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone, 5-heptyl-
    • 2-heptyl-2H-furan-5-one
    • DTXSID20452966
    • SCHEMBL3663425
    • 100591-76-2
    • Inchi: 1S/C11H18O2/c1-2-3-4-5-6-7-10-8-9-11(12)13-10/h8-10H,2-7H2,1H3
    • InChI Key: HAIDOUOHWZTISS-UHFFFAOYSA-N
    • SMILES: O1C(C=CC1CCCCCCC)=O

Computed Properties

  • Exact Mass: 182.13074
  • Monoisotopic Mass: 182.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 2.82850
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